Cas no 1956367-19-3 (5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1))

5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) is a heterocyclic compound with a fused pyrrolopyridine core, offering versatile reactivity for pharmaceutical and agrochemical applications. The 3-chloro substitution enhances electrophilic properties, facilitating further functionalization, while the hydrochloride salt improves solubility and stability for handling and storage. Its partially saturated structure provides a balance between rigidity and flexibility, making it a valuable intermediate in medicinal chemistry, particularly for kinase inhibitors and CNS-targeting agents. The compound's well-defined synthetic route ensures high purity and consistency, supporting research in drug discovery and development. Its structural features enable efficient derivatization for structure-activity relationship (SAR) studies.
5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) structure
1956367-19-3 structure
Product Name:5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1)
CAS No:1956367-19-3
MF:C7H8Cl2N2
MW:191.057819366455
CID:5081973
PubChem ID:71302962
Update Time:2026-03-01

5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • E70352
    • 3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridinehydrochloride
    • 1956367-19-3
    • 3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine HCl
    • 3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
    • 5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1)
    • Inchi: 1S/C7H7ClN2.ClH/c8-6-1-5-2-9-4-7(5)10-3-6;/h1,3,9H,2,4H2;1H
    • InChI Key: BSIQSNGGAGXAQG-UHFFFAOYSA-N
    • SMILES: ClC1C=NC2CNCC=2C=1.Cl

Computed Properties

  • Exact Mass: 190.0064537g/mol
  • Monoisotopic Mass: 190.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9Ų

5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A200111323-1g
3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
1956367-19-3 95%
1g
$1395.00 2023-09-02
Alichem
A200111323-5g
3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
1956367-19-3 95%
5g
$4995.00 2023-09-02
Chemenu
CM388187-100mg
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride
1956367-19-3 95%+
100mg
$749 2023-01-19
Chemenu
CM388187-250mg
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride
1956367-19-3 95%+
250mg
$1053 2023-01-19
Chemenu
CM388187-1g
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride
1956367-19-3 95%+
1g
$2482 2023-01-19
eNovation Chemicals LLC
Y1229797-1g
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
1956367-19-3 95%
1g
$1500 2024-06-03
eNovation Chemicals LLC
Y1229797-1g
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
1956367-19-3 95%
1g
$1025 2025-02-28
eNovation Chemicals LLC
Y1229797-1g
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
1956367-19-3 95%
1g
$1025 2025-02-26

Additional information on 5H-​Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1)

Introduction to 5H-Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 1956367-19-3, known as 5H-Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1), represents a fascinating molecule in the realm of heterocyclic chemistry. This derivative of pyrrolopyridine, a class of nitrogen-containing heterocycles, has garnered significant attention due to its unique structural and electronic properties. The presence of a chloro substituent at the 3-position and a dihydro functional group at the 6,7-position introduces a rich scaffold for further chemical manipulation and biological exploration.

5H-Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) is particularly noteworthy for its potential applications in pharmaceutical research. The pyrrolopyridine core is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways. The chloro group at the 3-position serves as a versatile handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex structures. Meanwhile, the dihydro functionality suggests stability while maintaining reactivity, making it an ideal candidate for synthesizing analogs with tailored properties.

In recent years, there has been a surge in research focusing on developing novel small molecules for treating neurological disorders. Pyrrolopyridine derivatives have shown promise in modulating neurotransmitter receptors and ion channels. For instance, studies have demonstrated that certain pyrrolopyridines can interact with sigma receptors or nicotinic acetylcholine receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The hydrochloride salt form of this compound enhances its solubility and bioavailability, facilitating its use in preclinical studies.

The synthesis of 5H-Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Starting from commercially available precursors like 2-aminothiophene or cyclopentanone derivatives, the construction of the pyrrolopyridine ring can be achieved through cyclization reactions. The introduction of the chloro substituent typically employs chlorinating agents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). Finally, the conversion to the hydrochloride salt involves treating the free base with hydrochloric acid (HCl), ensuring crystallization for purity and stability.

The pharmacological profile of 5H-Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) has been explored in several preclinical models. Researchers have investigated its binding affinity to various targets using computational modeling and experimental techniques like radioligand binding assays. Preliminary findings suggest that this compound exhibits moderate affinity for certain ion channels and G protein-coupled receptors (GPCRs), making it a potential lead compound for drug development. Additionally, its ability to cross the blood-brain barrier has been assessed in cell-based models, indicating its feasibility for central nervous system applications.

The structural versatility of 5H-Pyrrolo[3,​4-​b]​pyridine, 3-​chloro-​6,​7-​dihydro-​, hydrochloride (1:1) allows for extensive structural modifications to optimize pharmacokinetic and pharmacodynamic properties. For example, replacing the chloro group with other functional groups like fluorine or bromine can alter metabolic pathways and binding interactions. Similarly, introducing additional substituents at other positions on the ring can fine-tune electronic effects and steric hindrance. These modifications are often guided by structure-based drug design principles derived from high-resolution crystal structures or molecular dynamics simulations.

In conclusion,5H-Pyrrolo[3,​4-​b]​pyridine, 3-​​chloro​​ ​6,​7​​ -dihydro​​ ​,hydrochloride (1:1) stands as a testament to the innovative spirit of modern chemical research. Its unique scaffold offers a rich platform for developing novel therapeutics with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,5H-Pyrrolo[3,​4-b]pyridine derivatives will undoubtedly play an increasingly pivotal role in shaping the future of drug discovery and development.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司